Cas no 2228981-55-1 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228981-55-1
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 5822140
• PubChem ID: 165685067
• Update Time: 2025-06-07

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1,1-trifluoropropan-2-ol
• 2228981-55-1
• EN300-1949220

• Inchi： 1S/C11H11F3O3/c12-11(13,14)10(15)6-7-1-2-8-9(5-7)17-4-3-16-8/h1-2,5,10,15H,3-4,6H2
• InChI Key： OZJHQLQWEJTRRM-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC2=C(C=1)OCCO2)O)(F)F

Computed Properties

• Exact Mass: 248.06602869g/mol
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1,1-trifluoropropan-2-ol

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,1,1-trifluoropropan-2-ol: A Comprehensive Overview

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228981-55-1) is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its diverse applications in pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its benzodioxin ring system, which contributes to its stability and reactivity in various chemical reactions. The presence of the trifluoropropanol group further enhances its functional properties, making it a valuable intermediate in the synthesis of complex molecules.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1,1-trifluoropropan-2-ol involves a multi-step process that typically begins with the preparation of the benzodioxin core. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the benzodioxin ring and the installation of the trifluoropropanol group.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The benzodioxin moiety is known to exhibit significant biological activity, particularly in modulating receptor-ligand interactions. Recent studies have demonstrated that derivatives of this compound can act as potent agonists or antagonists for various G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as cardiovascular diseases and neurodegenerative disorders.

In addition to its pharmaceutical applications, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1,1-trifluoropropan-2-ol has also found utility in agrochemicals. Its ability to act as a bioisostere for natural product scaffolds has made it an attractive candidate for designing novel pesticides and herbicides. Recent research has highlighted its potential as a lead compound for developing safer and more effective agricultural chemicals that minimize environmental impact.

The structural uniqueness of this compound also makes it an intriguing candidate for materials science applications. The combination of the rigid benzodioxin ring and the flexible trifluoropropanol group allows for fine-tuning of physical properties such as solubility and thermal stability. This has led to investigations into its use as a building block for advanced polymers and coatings with tailored functionalities.

From a sustainability perspective, there is growing interest in optimizing the synthesis and application of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1,1-trifluoropropan-2-ol to reduce waste and energy consumption. Green chemistry principles are being increasingly integrated into its production processes. For example, researchers are exploring solvent-free reactions and recycling strategies to enhance the eco-friendliness of this compound's manufacturing.

In conclusion,3-(2,3-dihydro-1,4-benzodioxin -6 -yl ) - ¹ , ¹ , ¹ - trifluoro pro pan - ² - ol ( CAS No . ²²²⁸⁹⁸¹ - ⁵⁵ - ¹ ) stands out as a multifaceted compound with immense potential across various industries . Its unique structure , coupled with recent advancements in synthesis and application techniques , positions it as a key player in modern chemical research . As ongoing studies continue to uncover new possibilities , this compound is poised to make even greater contributions to science and technology .